Cas no 159440-57-0 ((+)-casuarine)

• Product Name: (+)-casuarine
• CAS No: 159440-57-0
• MF: C₈H₁₅NO₅
• MW: 205.208402872086
• CID: 2028734
• PubChem ID: 9859098
• Update Time: 2025-04-21

(+)-casuarine Chemical and Physical Properties

Names and Identifiers

• (+)-casuarine
• (1R,2R,3R,6S,7S)-3-(hydroxymethyl)hexahydro-1H-pyrrolizine-1,2,6,7-tetraol
• (1R,2R,3R,6S,7S,7aR)-3-(hydroxymethyl)-7-methoxyhexahydro-1H-pyrrolizine-1,2,6-triol
• (1R,2R,3R,6S,7S,7aR)-3-(hydroxymethyl)hexahydro-1H-pyrrolizine-1,2,6,7-tetrol
• (1R,2R,3R,6S,7S,7aR)-hexahydro-3-(hydroxymethyl)-1H-pyrrolizine-1,2,6,7-tetraol
• casuarine
• causarine
• (1R,2R,3R,6S,7S,7aR)-Hexahydro-3-(hydroxymethyl)-1H-pyrrolizine-1,2,6,7-tetrol
• D-Casuarine
• Uniflorine B
• CHEMBL1230107
• Q27453712
• 3CU
• (1R,2R,3R,6S,7S,8R)-3-(hydroxymethyl)-2,3,5,6,7,8-hexahydro-1H-pyrrolizine-1,2,6,7-tetrol
• MC44493
• 159440-57-0
• SCHEMBL148985
• BDBM92460

• Inchi： 1S/C8H15NO5/c10-2-3-6(12)8(14)5-7(13)4(11)1-9(3)5/h3-8,10-14H,1-2H2
• InChI Key： AXTGOJVKRHFYBT-UHFFFAOYSA-N
• SMILES： OCC1N2C(C(C(C2)O)O)C(O)C1O

Computed Properties

• Exact Mass: 205.09502258Da
• Monoisotopic Mass: 205.09502258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.393
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 180-182 ºC
• Solubility: Soluble (200 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines